Cas no 1301754-03-9 (5-chloro-4-nitro-1h-pyrazole-3-carboxylic Acid)

• Product Name: 5-chloro-4-nitro-1h-pyrazole-3-carboxylic Acid
• CAS No: 1301754-03-9
• MF: C₄H₂ClN₃O₄
• MW: 191.529379367828
• MDL: MFCD11109570
• CID: 1225488
• PubChem ID: 50998637
• Update Time: 2025-06-08

5-chloro-4-nitro-1h-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-nitro-1H-pyrazole-3-carboxylic acid
• AKOS006307921
• 5-Chloro-4-nitro-1H-pyrazole-3-carboxylicacid
• BCC75403
• SB32680
• AM806583
• CS-0342414
• DB-358921
• 1301754-03-9
• MFCD11109570
• 5-chloro-4-nitro-1h-pyrazole-3-carboxylic Acid

• MDL： MFCD11109570
• Inchi： 1S/C4H2ClN3O4/c5-3-2(8(11)12)1(4(9)10)6-7-3/h(H,6,7)(H,9,10)
• InChI Key： SJKVXGMVUHWVIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.9733832g/mol
• Monoisotopic Mass: 190.9733832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-chloro-4-nitro-1h-pyrazole-3-carboxylic Acid

Professional Introduction to 5-chloro-4-nitro-1H-pyrazole-3-carboxylic Acid (CAS No. 1301754-03-9)

5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1301754-03-9, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The molecular structure of this pyrazole derivative incorporates both chloro and nitro substituents, which are strategically positioned to influence its reactivity and biological activity.

The< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid molecule exhibits a distinct chemical profile that makes it a valuable intermediate in synthetic chemistry. The presence of the nitro group at the 4-position and the chloro group at the 5-position enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These attributes have positioned it as a key building block in the synthesis of more complex molecules, including heterocyclic compounds that exhibit pharmacological interest.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole due to their diverse biological activities. The< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid, with its inherent reactivity, has become a focal point for medicinal chemists seeking to design molecules with enhanced therapeutic properties. Studies have demonstrated its role in generating novel scaffolds for drugs targeting various diseases, including infectious disorders and inflammatory conditions.

The< strong>CAS No. 1301754-03-9 identifier ensures that researchers can reliably source and reference this compound in their experiments. Its precise nomenclature aligns with international standards, facilitating seamless collaboration across global scientific communities. The compound’s stability under standard storage conditions further underscores its practicality as a research tool.

One of the most compelling aspects of< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in metabolic pathways relevant to human health. For instance, derivatives of this compound have shown promise in modulating enzymes such as kinases and phosphodiesterases, which are implicated in cancer and cardiovascular diseases.

The< strong>nitro group at the 4-position of the pyrazole ring is particularly noteworthy for its ability to participate in redox reactions, which can be exploited to design prodrugs or bioactivatable compounds. This feature has opened up new avenues for drug development, where the nitro group can be selectively reduced or oxidized under specific physiological conditions to release an active pharmacophore.

The< strong>chloro substituent, on the other hand, provides a site for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This flexibility allows chemists to append various groups to the pyrazole core, tailoring the compound’s properties for specific biological targets. Such modifications have led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced toxicity.

In academic research, the< strong>CAS No. 1301754-03-9-labeled< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid has been employed in mechanistic studies aimed at understanding reaction pathways and optimizing synthetic methodologies. Its use as a reference standard ensures that experimental results are reproducible and comparable across different laboratories. This consistency is crucial for advancing scientific knowledge and translating laboratory findings into clinical applications.

The agrochemical industry has also recognized the potential of< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid as a precursor for developing novel pesticides and herbicides. Pyrazole derivatives are known for their efficacy against a broad spectrum of pests and weeds, making them valuable assets in crop protection strategies. Researchers are exploring ways to enhance the activity of these compounds while minimizing environmental impact, aligning with global efforts toward sustainable agriculture.

The synthesis of< strong>5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to improve yield and efficiency. These innovations not only expedite the production process but also enable scalability for industrial applications.

The compound’s solubility profile presents another area of interest for researchers developing formulations for drug delivery systems. By understanding how< strong>CAS No. 1301754-03-9-based molecules interact with different solvents, scientists can design formulations that enhance bioavailability and therapeutic efficacy. This includes exploring nanotechnology-based delivery systems that can protect sensitive pharmacophores during transit through biological barriers.

In conclusion, 5-chloro-4-nitro-1H-pyrazole-3-carboxylic acid represents a cornerstone in modern chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features offer unparalleled opportunities for innovation, driving advancements that address critical challenges in human health and food security. As research continues to uncover new applications for this versatile compound, its significance is poised to grow even further.